Cas no 1807130-45-5 (2-Chloromethyl-3-cyano-6-methoxybenzoic acid)

• Product Name: 2-Chloromethyl-3-cyano-6-methoxybenzoic acid
• CAS No: 1807130-45-5
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4980995
• Update Time: 2025-05-25

2-Chloromethyl-3-cyano-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-6-methoxybenzoic acid

• Inchi： 1S/C10H8ClNO3/c1-15-8-3-2-6(5-12)7(4-11)9(8)10(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： OSWYUXWEQCHPSI-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-3-cyano-6-methoxybenzoic acid

2-Chloromethyl-3-cyano-6-methoxybenzoic Acid: A Comprehensive Overview

2-Chloromethyl-3-cyano-6-methoxybenzoic acid, with the CAS number 1807130-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative features a unique combination of functional groups, including a chloromethyl group at the 2-position, a cyano group at the 3-position, and a methoxy group at the 6-position. These substituents contribute to its diverse chemical properties and potential applications in drug design and material science.

The structure of 2-chloromethyl-3-cyano-6-methoxybenzoic acid is characterized by a benzene ring with three distinct substituents. The chloromethyl group (-CH2Cl) at the 2-position introduces both electron-donating and withdrawing effects, depending on the context of the reaction. The cyano group (-CN) at the 3-position is highly electron-withdrawing, which can influence the acidity of the benzoic acid moiety and enhance its reactivity in certain chemical transformations. The methoxy group (-OCH3) at the 6-position is electron-donating, which can stabilize the aromatic ring and modulate the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-chloromethyl-3-cyano-6-methoxybenzoic acid as a building block in medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for exploring new drug leads targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, researchers have investigated its ability to inhibit key enzymes involved in cellular signaling pathways, which could pave the way for novel anti-cancer therapies.

In terms of synthesis, 2-chloromethyl-3-cyano-6-methoxybenzoic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the substitution of a suitable leaving group on a benzoic acid derivative with the desired substituents. The presence of activating groups like methoxy facilitates these reactions, ensuring high yields and purity. Advanced techniques such as microwave-assisted synthesis have also been employed to optimize reaction conditions and improve efficiency.

The physicochemical properties of 2-chloromethyl-3-cyano-6-methoxybenzoic acid are critical for its application in various fields. Its molecular weight is approximately 245 g/mol, with a melting point around 180°C. The compound exhibits moderate solubility in organic solvents like dichloromethane and ethanol but is poorly soluble in water. These properties make it suitable for use in organic synthesis reactions requiring non-aqueous conditions.

In terms of biological activity, recent research has demonstrated that 2-chloromethyl-3-cyano-6-methoxybenzoic acid possesses promising anti-inflammatory properties. In vitro assays have shown that it inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders. Furthermore, its ability to modulate cellular pathways involved in oxidative stress has been explored, suggesting potential applications in neurodegenerative diseases.

The compound's electronic properties also make it an interesting candidate for materials science applications. Its conjugated system allows for electronic delocalization, which could be harnessed in designing new materials for optoelectronic devices or sensors. Researchers are actively investigating its potential as a component in organic semiconductors due to its ability to facilitate charge transport.

In conclusion, 2-chloromethyl-3-cyano-6-methoxybenzoic acid, with CAS number 1807130-45-5, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse chemical reactivity and biological activity, making it an invaluable tool for researchers in drug discovery and materials development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.